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Compound of Interest

Compound Name: 6-Aminopyridine-3-carbothioamide

Cat. No.: B157638

6-Aminopyridine-3-carbothioamide: A Technical
Guide

CAS Number: 53268-33-0

This technical guide provides a comprehensive overview of 6-Aminopyridine-3-
carbothioamide, a heterocyclic compound of interest to researchers and professionals in drug
development. The document details its physicochemical properties, and while specific
experimental protocols and biological pathways remain largely undocumented in publicly
available literature, this guide consolidates the existing knowledge and provides context based
on related compounds.

Physicochemical Properties

6-Aminopyridine-3-carbothioamide is a solid compound with the molecular formula CeH7N3S
and a molecular weight of 153.20.[1] Key quantitative data for this compound are summarized
in the table below.
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Property Value Reference
CAS Number 53268-33-0 [1]
Molecular Formula CeH7N3S [1]
Molecular Weight 153.20 g/mol [1]
Melting Point 177-182 °C [1]
Appearance Solid [1]

Synthesis and Reactivity

Detailed experimental protocols for the synthesis of 6-Aminopyridine-3-carbothioamide are
not readily available in peer-reviewed literature. However, general synthetic strategies for
related aminopyridine and carbothioamide derivatives often involve multi-step processes. For
instance, the synthesis of aminopyrazine-2-carbothioamide derivatives can be achieved from
the corresponding carboxylic acid, which is first converted to an amide and then subjected to a
thionation reaction. Pyridine carbothioamides have also been synthesized by refluxing
sulfanilamide derivatives with 2-picoline and sulfur.[2]

The reactivity of 6-Aminopyridine-3-carbothioamide is expected to be influenced by the
amino and carbothioamide functional groups on the pyridine ring. The amino group imparts
basic properties, while the carbothioamide can participate in various reactions, including
complexation with metal ions.

Experimental Protocols

Specific, validated experimental protocols for the synthesis, purification, and analysis of 6-
Aminopyridine-3-carbothioamide are not extensively documented. Researchers working with
this compound would likely need to adapt general procedures for the synthesis of related
heterocyclic thioamides and utilize standard analytical techniques for characterization.

A general workflow for the characterization of a newly synthesized pyridine carbothioamide
derivative is outlined below.
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General Characterization Workflow for Pyridine Carbothioamides
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A general workflow for the synthesis and characterization of pyridine carbothioamides.

Biological Activity and Signaling Pathways

The biological activity of 6-Aminopyridine-3-carbothioamide has not been specifically
detailed in the available scientific literature. However, the broader class of pyridine
carbothioamides has been investigated for various therapeutic applications, including as
anticancer agents.[2][3] Some studies have shown that certain sulfonamide-functionalized
pyridine carbothioamides exhibit potent cytotoxicity against various cancer cell lines by

targeting tubulin polymerization.[2][3]
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Due to the lack of specific data for 6-Aminopyridine-3-carbothioamide, a definitive signaling
pathway cannot be provided. Research on the closely related compound, 6-aminonicotinamide
(the carboxamide analog), has shown that it acts as an inhibitor of the pentose phosphate
pathway (PPP), a critical metabolic pathway for cancer cell proliferation. This inhibition leads to
a reduction in NADPH and downstream effects on cellular processes. While it is plausible that
6-Aminopyridine-3-carbothioamide could exhibit similar biological activities, this remains to
be experimentally verified.

The logical relationship for investigating the potential anticancer mechanism of a novel pyridine
carbothioamide, based on existing literature for related compounds, is depicted below.

Hypothetical Investigative Workflow for Anticancer Activity
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A logical workflow for investigating the potential anticancer properties of a novel compound.

Conclusion

6-Aminopyridine-3-carbothioamide is a chemical entity with established basic
physicochemical properties. However, a significant gap exists in the scientific literature
regarding its detailed synthesis, reactivity, and, most notably, its biological activity and
mechanism of action. The information available on related pyridine carbothioamide and
aminopyridine derivatives suggests potential for this compound in the realm of medicinal
chemistry, particularly as an anticancer agent. Further research is warranted to fully elucidate
the properties and therapeutic potential of 6-Aminopyridine-3-carbothioamide. This would
require dedicated studies to establish robust synthetic and analytical protocols and to
comprehensively evaluate its biological effects and underlying mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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